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Abstract
Magnesium diiodate, Mg(IO₃)₂, is an inorganic salt that has been a subject of scientific

interest due to its properties as an oxidizing agent and its role in the study of alkaline earth

metal iodates. This technical guide provides an in-depth overview of the discovery, history,

chemical and physical properties, synthesis, and analytical methodologies related to

magnesium diiodate. The information is tailored for researchers, scientists, and professionals

in drug development who may encounter or utilize this compound in their work.

Introduction
Magnesium diiodate is the magnesium salt of iodic acid. While the discovery of its constituent

elements, magnesium and iodine, are well-documented, the first synthesis of magnesium
diiodate is not attributed to a specific individual or a singular event. Its preparation follows the

fundamental principles of inorganic salt formation, and it was likely first synthesized in the 19th

century during systematic studies of metal salts. Early research on alkaline earth metal

compounds laid the groundwork for the characterization of salts like magnesium diiodate.

Physicochemical Properties
Magnesium diiodate is a white, crystalline solid. Its properties are summarized in the tables

below.

Table 1: General Properties of Magnesium Diiodate
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Property Value

Chemical Formula Mg(IO₃)₂

Molecular Weight 374.11 g/mol

Appearance White powder or crystalline chunks

CAS Number 7790-32-1

Table 2: Physical Properties of Magnesium Diiodate
Property Value

Melting Point 210 °C (decomposes)

Density 3.300 g/cm³

Water Solubility
8.55 g/100g solution at 25°C13.5 g/100g

solution at 90°C

Synthesis of Magnesium Diiodate
The most common laboratory synthesis of magnesium diiodate involves the reaction of a

magnesium salt or hydroxide with iodic acid. A typical preparation yields the tetrahydrate,

Mg(IO₃)₂ · 4H₂O.

Experimental Protocol: Synthesis of Magnesium
Diiodate Tetrahydrate
Materials:

Magnesium hydroxide (Mg(OH)₂)

Iodic acid (HIO₃)

Distilled water

Beakers
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Stirring rod

Heating plate

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

A stoichiometric amount of magnesium hydroxide is suspended in distilled water in a beaker.

A solution of iodic acid is slowly added to the magnesium hydroxide suspension with

constant stirring. The reaction is as follows: Mg(OH)₂ + 2HIO₃ → Mg(IO₃)₂ + 2H₂O

The mixture is gently heated to ensure the reaction goes to completion.

The resulting solution is then cooled to allow for the crystallization of magnesium diiodate
tetrahydrate.

The crystals are collected by filtration and washed with a small amount of cold distilled water.

The purified crystals are then dried in an oven at a low temperature (e.g., 40-50 °C) to

remove excess water without causing dehydration of the tetrahydrate.
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Caption: Synthesis workflow for magnesium diiodate tetrahydrate.

Thermal Decomposition
When heated, magnesium diiodate undergoes decomposition. The tetrahydrate first loses its

water of hydration. Further heating leads to the decomposition of the anhydrous salt.

Table 3: Thermal Decomposition Data for Magnesium
Diiodate Tetrahydrate

Temperature (°C) Event

510 Loss of two water molecules

620 Loss of remaining two water molecules

>620 Decomposition of anhydrous Mg(IO₃)₂

Crystallography
Magnesium diiodate tetrahydrate forms monoclinic crystals. Detailed crystallographic data

provides insight into the arrangement of atoms within the crystal lattice. While a full

crystallographic information file (CIF) is beyond the scope of this guide, the key crystal system

information is noted.

Applications
The applications of magnesium diiodate are primarily in the field of chemical research as an

oxidizing agent and as a source of iodate ions. There is limited information on its direct use in

drug development. However, iodate compounds, in general, are studied for their antiseptic

properties, and magnesium is an essential mineral for human health.

Conclusion
Magnesium diiodate is a simple inorganic salt with well-defined chemical and physical

properties. While its discovery is not marked by a singular event, its synthesis and

characterization are straightforward. This technical guide provides a consolidated resource for

researchers and scientists, summarizing the key data and experimental protocols for this
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compound. Further research may explore novel applications, potentially in areas where the

controlled release of iodate or magnesium ions is desired.

To cite this document: BenchChem. [Magnesium Diiodate: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584674#discovery-and-history-of-magnesium-
diiodate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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